Cas no 1340123-45-6 (2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid
• CAS No: 1340123-45-6
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 4589644
• PubChem ID: 63276922
• Update Time: 2025-06-13

2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 5-amino-4-cyano-
• 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid

• Inchi： 1S/C6H6N4O2/c7-1-4-2-9-10(6(4)8)3-5(11)12/h2H,3,8H2,(H,11,12)
• InChI Key： NTZWEJVVSHMYJV-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C(N)=C(C#N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid

Professional Introduction to 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic Acid (CAS No. 1340123-45-6)

2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid, with the CAS number 1340123-45-6, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrazole core, which is a well-known scaffold in medicinal chemistry, often utilized for its bioactivity and versatility in molecular design.

The pyrazole ring in 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid is substituted with an amino group at the 5-position and a cyano group at the 4-position. These functional groups contribute to the compound's reactivity and interaction with biological targets. The presence of the amino group provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. Meanwhile, the cyano group introduces a polar character, which can influence solubility and binding affinity.

Recent research has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the pyrazole moiety exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of substituents on the pyrazole ring can significantly modulate these activities, making it a valuable tool for structure-activity relationship (SAR) studies.

In particular, 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid has been investigated for its potential role in modulating enzymatic pathways relevant to diseases such as cancer and inflammation. Preliminary in vitro studies suggest that this compound may interfere with key signaling pathways by acting as a competitive inhibitor or modulator of target enzymes. The amino group at the 5-position allows for further derivatization, enabling researchers to fine-tune its binding properties and selectivity.

The cyano group at the 4-position of the pyrazole ring also plays a crucial role in determining the compound's behavior. Cyanopyrazoles are known to exhibit interesting electronic properties, which can be exploited in various chemical reactions. For instance, they can participate in nucleophilic addition reactions, leading to the formation of new carbon-carbon bonds. This reactivity makes 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid a versatile intermediate in synthetic chemistry.

One of the most promising applications of this compound is in the field of oncology. Cancer research has identified several enzymes and receptors that are overexpressed or dysregulated in tumor cells. By designing molecules that specifically target these aberrant proteins, researchers aim to develop more effective cancer therapies. The structural features of 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid, particularly its ability to interact with biological targets, make it a candidate for further exploration as an anticancer agent.

In addition to its potential therapeutic applications, this compound has also been studied for its role in drug delivery systems. The ability to modify its structure allows for the development of prodrugs or conjugates that can enhance bioavailability or target specificity. For example, linking 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid to targeting ligands could enable targeted delivery to specific tissues or cells, thereby improving treatment efficacy.

The synthesis of 2-(5-amino-4-cyano-1H-pyrazol-1-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and amination. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales.

The pharmacokinetic properties of this compound are also an area of active investigation. Researchers are interested in understanding how it is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for determining appropriate dosing regimens and predicting potential side effects. In vitro studies using cell culture models have provided valuable insights into these processes.

Efforts are ongoing to explore new derivatives of 2-(5-amino-4-cyano-1H-pyrazol-1-y l)acetic acid that may exhibit improved pharmacological profiles. By modifying substituents on the pyrazole ring or introducing new functional groups, researchers aim to enhance potency, selectivity, and solubility. Computational modeling techniques are often employed to predict the behavior of these derivatives before they are synthesized experimentally.

The growing interest in heterocyclic compounds like pyrazoles underscores their importance as building blocks in drug discovery. The unique electronic and steric properties of these molecules make them ideal candidates for designing novel therapeutic agents with tailored biological activities. As research continues to uncover new applications for compounds such as 2-(5-amino -4-cyano -1H -pyrazol -1 -yl)acetic acid, their potential in addressing unmet medical needs will likely expand.